Cas no 1806011-85-7 (4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1806011-85-7
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4879075
• Update Time: 2025-11-01

4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C10H9F2N3O2/c11-10(12)7-4-15-8(1-9(16)17)6(3-14)5(7)2-13/h4,10H,1-2,13H2,(H,16,17)
• InChI Key： JGYCCOGSJJOQIC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C(C#N)=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: -2.7
• Topological Polar Surface Area: 100

Additional information on 4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid

Introduction to 4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806011-85-7)

4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid, with the CAS number 1806011-85-7, is a versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and features a cyano group, an aminomethyl group, and a difluoromethyl substituent, which collectively contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid is characterized by a pyridine ring with specific functional groups attached at different positions. The presence of the cyano group imparts strong electron-withdrawing properties, while the aminomethyl group provides nucleophilic reactivity. The difluoromethyl substituent adds further complexity and can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

Recent studies have highlighted the potential of 4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases. The unique combination of functional groups allows for selective binding to specific receptors and enzymes, thereby modulating key biological pathways involved in inflammation.

In addition to its anti-inflammatory properties, 4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid has also been studied extensively. Research indicates that the difluoromethyl group enhances the compound's metabolic stability, leading to improved bioavailability and longer half-life in vivo. This property is particularly advantageous for developing oral formulations with sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing to Phase II trials, where the compound's therapeutic potential will be further assessed in larger patient populations.

The synthetic route for producing 4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid has been optimized to ensure high yield and purity. Key steps in the synthesis include the formation of the pyridine ring, introduction of the cyano group, and subsequent functionalization with the aminomethyl and difluoromethyl substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce environmental impact.

In conclusion, 4-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806011-85-7) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases and cancer.